Cas no 2137830-82-9 (4-Pyrimidinecarboxylic acid, 6-chloro-2-(1,1-dimethylpropyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1,1-dimethylpropyl)-
• CAS No: 2137830-82-9
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 5279496
• Update Time: 2025-05-30

4-Pyrimidinecarboxylic acid, 6-chloro-2-(1,1-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1,1-dimethylpropyl)-

• Inchi： 1S/C10H13ClN2O2/c1-4-10(2,3)9-12-6(8(14)15)5-7(11)13-9/h5H,4H2,1-3H3,(H,14,15)
• InChI Key： LOQPUSWATYOXDZ-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CC)=NC(Cl)=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1,1-dimethylpropyl)-

4-Pyrimidinecarboxylic Acid, 6-Chloro-2-(1,1-Dimethylpropyl)-

4-Pyrimidinecarboxylic acid, 6-chloro-2-(1,1-dimethylpropyl)-, also known by its CAS number 2137830-82-9, is a synthetic organic compound with a pyrimidine ring system. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential applications in drug development. The molecule features a pyrimidine core with substituents at positions 4, 6, and 2, which contribute to its unique chemical properties and biological activity.

The pyrimidine ring is a heterocyclic aromatic system composed of nitrogen and carbon atoms. In this compound, the pyrimidine ring is substituted with a carboxylic acid group at position 4, a chlorine atom at position 6, and a bulky (1,1-dimethylpropyl) group at position 2. These substituents play a crucial role in determining the compound's physical properties, solubility, and interactions with biological targets. The presence of the carboxylic acid group introduces acidity and potential hydrogen bonding capabilities, while the chlorine atom adds electron-withdrawing effects and enhances the compound's stability.

The (1,1-dimethylpropyl) group at position 2 is particularly interesting as it imparts steric bulk to the molecule. This substituent not only influences the compound's pharmacokinetic properties but also potentially enhances its binding affinity to specific protein targets. Recent studies have explored the impact of such bulky substituents on the bioavailability and efficacy of pyrimidine-based drugs. For instance, researchers have found that increasing steric hindrance can improve selectivity for certain receptor subtypes while reducing off-target effects.

In terms of synthesis, 4-pyrimidinecarboxylic acid, 6-chloro-2-(1,1-dimethylpropyl)- can be prepared through various routes. One common approach involves the nucleophilic substitution of a suitable chloropyrimidine derivative with an appropriate amine or alkylating agent. The introduction of the (1,1-dimethylpropyl) group typically requires careful control over reaction conditions to ensure regioselectivity and avoid side reactions. Additionally, purification techniques such as column chromatography or recrystallization are often employed to obtain high-purity samples.

The biological activity of this compound has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain kinases involved in cellular signaling pathways. For example, researchers have reported that this compound exhibits inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. Such findings suggest that it could be a promising candidate for the development of anti-cancer therapies targeting aberrant cell proliferation.

Moreover, computational modeling has played a significant role in understanding the molecular interactions of this compound with its target proteins. Docking studies have revealed that the carboxylic acid group interacts with critical residues in the active site of CDKs via hydrogen bonding. The chlorine atom contributes to electrostatic interactions, while the (1,1-dimethylpropyl) group provides necessary hydrophobic contacts to stabilize binding.

Another area of interest is the evaluation of this compound's pharmacokinetic profile. In vivo studies have shown that it exhibits moderate absorption and distribution properties in preclinical models. However, further optimization may be required to enhance its bioavailability and reduce potential toxicity profiles.

In conclusion, 4-pyrimidinecarboxylic acid, 6-chloro-2-(1,1-dimethylpropyl)- represents an intriguing molecule with significant potential in drug discovery efforts targeting kinase-related diseases. Its unique structural features and promising biological activity make it a valuable candidate for further exploration in preclinical and clinical settings.